Cas no 1310427-41-8 ([(1-bromo-6,7-dihydro-4H-thieno[3,4-c]pyran-4-yl)methyl]amine)

• Product Name: [(1-bromo-6,7-dihydro-4H-thieno[3,4-c]pyran-4-yl)methyl]amine
• CAS No: 1310427-41-8
• MF: C₈H₁₀BrNOS
• MW: 248.140100002289
• CID: 2149790
• Update Time: 2025-06-03

[(1-bromo-6,7-dihydro-4H-thieno[3,4-c]pyran-4-yl)methyl]amine Chemical and Physical Properties

Names and Identifiers

• (1-bromo-6,7-dihydro-4H-thieno[3,4-c]pyran-4-yl)methanamine
• [(1-bromo-6,7-dihydro-4H-thieno[3,4-c]pyran-4-yl)methyl]amine

• Inchi： 1S/C8H10BrNOS/c9-8-5-1-2-11-7(3-10)6(5)4-12-8/h4,7H,1-3,10H2
• InChI Key： JPULNNSJRQZWLJ-UHFFFAOYSA-N
• SMILES： C1(CN)OCCC2=C(Br)SC=C12

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 339.3±42.0 °C at 760 mmHg
• Flash Point: 159.0±27.9 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

[(1-bromo-6,7-dihydro-4H-thieno[3,4-c]pyran-4-yl)methyl]amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on [(1-bromo-6,7-dihydro-4H-thieno[3,4-c]pyran-4-yl)methyl]amine

Research Brief on [(1-bromo-6,7-dihydro-4H-thieno[3,4-c]pyran-4-yl)methyl]amine (CAS: 1310427-41-8) in Chemical Biology and Pharmaceutical Applications

The compound [(1-bromo-6,7-dihydro-4H-thieno[3,4-c]pyran-4-yl)methyl]amine (CAS: 1310427-41-8) has recently emerged as a promising scaffold in medicinal chemistry, particularly in the development of targeted therapies. This bicyclic thienopyran derivative has attracted attention due to its unique structural features, including the presence of a bromine atom at the 1-position and an aminomethyl group at the 4-position, which make it a versatile intermediate for further chemical modifications. Recent studies have explored its potential as a building block for kinase inhibitors and GPCR-targeting compounds.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a precursor in the synthesis of selective PI3Kδ inhibitors. The bromine substituent at position 1 allowed for efficient palladium-catalyzed cross-coupling reactions, while the aminomethyl group facilitated the introduction of various pharmacophores. The resulting compounds showed nanomolar potency against PI3Kδ with excellent selectivity over other PI3K isoforms, suggesting potential applications in immune-mediated diseases and certain cancers.

In the field of central nervous system (CNS) drug discovery, researchers have utilized 1310427-41-8 as a key intermediate for developing novel serotonin receptor modulators. The thienopyran core provides optimal physicochemical properties for blood-brain barrier penetration, while the bromine atom serves as a handle for structure-activity relationship exploration. Recent preclinical studies have identified derivatives with promising activity as 5-HT_2C receptor agonists, showing efficacy in animal models of obesity and addiction without the side effects associated with non-selective serotonergic compounds.

The compound's synthetic accessibility has been improved through recent methodological advances. A 2024 publication in Organic Process Research & Development described a scalable, continuous-flow synthesis route that achieves 1310427-41-8 in 78% overall yield with >99% purity. This development addresses previous challenges in large-scale production, particularly the instability of the intermediate thiophene epoxide under traditional batch conditions.

Emerging applications in chemical biology have explored the use of 1310427-41-8 as a photoaffinity labeling agent. The bromine atom can be replaced with a diazirine group while retaining the aminomethyl functionality, creating a bifunctional probe for target identification studies. This approach has been successfully applied in proteomics studies to identify novel binding partners of epigenetic modulators, as reported in a recent Nature Chemical Biology article.

Safety and toxicology studies of the parent compound and its derivatives have progressed significantly. The latest ADME (Absorption, Distribution, Metabolism, and Excretion) profiling indicates that the thienopyran core demonstrates favorable metabolic stability across species, with the bromine atom showing minimal metabolic liability. However, researchers note that certain derivatives may require structural optimization to mitigate potential CYP450 inhibition observed in some analogs.

Future research directions highlighted in recent reviews include exploring the compound's potential in PROTAC (Proteolysis Targeting Chimera) development, where its rigid structure could serve as an optimal linker between target-binding and E3 ligase-recruiting moieties. Additionally, computational studies suggest that further exploration of its conformational constraints may yield novel chemotypes for challenging targets like protein-protein interactions.